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Compound of Interest

Compound Name: Propargyl-PEG10-alcohol

Cat. No.: B610210 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

Propargyl-PEG10-alcohol, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and proper management of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
While the Safety Data Sheet (SDS) for Propargyl-PEG10-alcohol does not specify GHS

hazard classifications, the presence of a propargyl group suggests that it should be handled

with caution, treating it as a potentially flammable and irritating substance.[1][2] Vapors may

form explosive mixtures with air.[1] Therefore, a comprehensive approach to personal

protective equipment is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standard. A face shield

should be worn over safety

glasses when there is a risk of

splashing or explosion.[1][3]

Protects against splashes and

potential projectiles.

Hand Protection

Nitrile or neoprene gloves

should be used for splash

protection. For prolonged

contact, laminate film gloves

are recommended. Gloves

must be inspected prior to use

and changed frequently.[1][2]

[3]

Provides a barrier against skin

contact. Different glove

materials offer varying levels of

protection.

Skin and Body Protection

A flame-retardant lab coat

should be worn and kept

buttoned. Long pants and

closed-toe, closed-heel shoes

are required. Avoid synthetic

clothing. For larger quantities

or splash risks, a chemical-

resistant apron is advised.[1]

Protects skin from accidental

splashes and contact. Natural

fiber clothing is less likely to

melt and adhere to the skin in

case of a fire.[1]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[2] If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator may be

necessary.[2][3]

Minimizes the inhalation of

potentially harmful vapors.

Physical and Chemical Properties
Specific quantitative data for Propargyl-PEG10-alcohol is limited. However, the properties of

Propargyl Alcohol are provided below to highlight the potential hazards associated with the
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propargyl functional group.

Table 2: Physical and Chemical Properties of Propargyl Alcohol

Property Value

Physical State Liquid

Appearance Clear

Boiling Point 114 - 115 °C / 237.2 - 239 °F @ 760 mmHg

Flash Point 34 °C / 93.2 °F

Autoignition Temperature 365 °C / 689 °F

Solubility Miscible in water[4]

Vapor Pressure 10 mbar @ 20 °C

Specific Gravity 0.949

Data sourced from a Safety Data Sheet for Propargyl Alcohol and may not be representative of

Propargyl-PEG10-alcohol, but indicates the hazards of the propargyl group.[4]

Operational and Disposal Plans
Experimental Protocol: Safe Handling of Propargyl-
PEG10-alcohol

Preparation and Precaution:

Before handling, ensure you have read and understood the Safety Data Sheet.[5]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2]

Remove all potential ignition sources from the handling area, such as open flames, hot

plates, and spark-producing equipment.[6] Use only non-sparking tools.[2][6]

Ensure that an emergency eyewash station and safety shower are readily accessible.
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Don the appropriate PPE as detailed in Table 1.

Handling the Compound:

Ground and bond metal containers during transfer to prevent static discharge.[6]

Keep the container tightly closed when not in use to prevent the escape of vapors.[1][2]

Avoid contact with skin and eyes.[2] In case of accidental contact, follow the first-aid

measures outlined in Table 3.

Avoid the formation of dust and aerosols.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

Store away from heat, plastics, and direct sunlight.[6]

Propargyl-PEG10-alcohol should be stored at -20°C.[7]

Emergency Procedures
Table 3: First-Aid Measures
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Exposure Route Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

substance.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Spill Response:

Small Spills: Evacuate the area.[1] Wear appropriate PPE. Cover the spill with an inert

absorbent material, such as activated charcoal adsorbent, sand, or earth.[6][8] Collect the

material into a sealed, labeled container for hazardous waste disposal.[1] Ventilate and wash

the area after clean-up is complete.[6]

Large Spills: Evacuate the laboratory immediately and contact your institution's emergency

response team.[1]

Disposal Plan
Chemical Disposal: Propargyl-PEG10-alcohol and any contaminated materials must be

disposed of as hazardous waste.[1][6] This can be done through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[2] Do not discharge

into sewer systems or the environment.[2]
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Container Disposal: Empty containers may retain product residue and should be treated as

hazardous.[1] They can be triple-rinsed (or equivalent) and offered for recycling or

reconditioning. Alternatively, the packaging can be punctured to make it unusable for other

purposes and then disposed of in a sanitary landfill.[2]

Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Propargyl-PEG10-
alcohol.
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Caption: Workflow for handling Propargyl-PEG10-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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